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Compound of Interest

Compound Name: Ulifloxacin-d8

Cat. No.: B12431947 Get Quote

Ulifloxacin-d8: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the known physical and chemical

properties of Ulifloxacin-d8, a deuterated isotopologue of Ulifloxacin. This document is

intended to serve as a core resource, presenting available data, outlining standard

experimental methodologies for property determination, and visualizing its primary mechanism

of action.

Core Physical and Chemical Data
Ulifloxacin-d8 is the deuterium-labeled version of Ulifloxacin, an active metabolite of the

prodrug Prulifloxacin.[1] As a fluoroquinolone antibiotic, its mechanism of action involves the

inhibition of bacterial DNA synthesis. The incorporation of deuterium isotopes can be utilized in

pharmacokinetic and metabolic studies.[2]

Quantitative Properties of Ulifloxacin-d8
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Property Value Source(s)

Molecular Formula C₁₆H₈D₈FN₃O₃S [3]

Molecular Weight 357.43 g/mol [3]

CAS Number 1246820-95-0 [3]

Boiling Point
577.0 ± 50.0 °C at 760 mmHg

(Predicted)
[4]

Density 1.6 ± 0.1 g/cm³ (Predicted) [4]

Melting Point Not available [4]

Solubility
Sparingly soluble in DMSO (for

Ulifloxacin)
[1]

Comparative Properties of Ulifloxacin (Non-deuterated)
Property Value Source(s)

Molecular Formula C₁₆H₁₆FN₃O₃S [5]

Molecular Weight 349.4 g/mol [5]

CAS Number 112984-60-8 [5]

Experimental Protocols
While specific experimental data for the determination of all physical properties of Ulifloxacin-
d8 are not publicly available, the following sections detail standard methodologies that are

broadly applicable for the characterization of pharmaceutical compounds.

Determination of Melting Point
The melting point of a solid is a key indicator of its purity. A sharp melting range typically

signifies a pure compound, whereas impurities tend to depress and broaden the melting range.

[6]

Methodology: Capillary Method (e.g., using a Mel-Temp apparatus)
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Sample Preparation: A small amount of the finely powdered Ulifloxacin-d8 is packed into a

capillary tube to a height of 2-3 mm.[7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp, which consists of a heated block and a thermometer.[6]

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.[7]

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes liquid are recorded. This range is the melting point of

the substance.[6]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube.[9]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid, such as mineral oil.[10]

Heating: The Thiele tube is gently heated, and the temperature of the bath is monitored.[10]

Observation: As the liquid sample is heated, a stream of bubbles will emerge from the open

end of the capillary tube. The heat source is then removed. The temperature at which the

bubbling ceases and the liquid begins to enter the capillary tube is recorded as the boiling

point.[9]

Determination of Solubility
Solubility is a crucial parameter in drug development, influencing bioavailability and

formulation. The "shake-flask" method is a common technique for determining thermodynamic
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solubility.[11]

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of Ulifloxacin-d8 is added to a known volume of the

solvent of interest (e.g., water, buffer solutions at various pH levels, organic solvents) in a

sealed container.[11]

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a

prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the

undissolved solid and the solution.[4]

Phase Separation: The saturated solution is separated from the excess solid by

centrifugation or filtration.[2]

Quantification: The concentration of Ulifloxacin-d8 in the clear, saturated solution is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy. This concentration represents the

solubility of the compound in the given solvent at that temperature.[12]

Mechanism of Action: Inhibition of Bacterial DNA
Synthesis
Ulifloxacin, the active form of Ulifloxacin-d8, exerts its antibacterial effect by targeting two

essential bacterial enzymes: DNA gyrase and topoisomerase IV.[13] These enzymes are

crucial for bacterial DNA replication, repair, and recombination.

DNA Gyrase: This enzyme introduces negative supercoils into the bacterial DNA, a process

necessary for the initiation of DNA replication and transcription.[14]

Topoisomerase IV: This enzyme is primarily involved in the decatenation (separation) of

newly replicated daughter DNA strands.[13]

Ulifloxacin binds to the complex of these enzymes with DNA, stabilizing a transient state where

the DNA is cleaved. This prevents the re-ligation of the DNA strands, leading to double-strand

breaks in the bacterial chromosome.[15] The accumulation of these breaks ultimately results in

the inhibition of DNA replication and cell death.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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